Ozanimod

• CAS No.: 1306760-87-1
• Product Name: Ozanimod
• Molecular Formula: C23H24N4O3
• Molecular Weight: 404.46
• IUPAC Name: 5-[3-[(1S)-1-(2-hydroxyethylamino)-2,3-dihydro-1H-inden-4-yl]-1,2,4-oxadiazol-5-yl]-2-propan-2-yloxybenzonitrile
• Standard InChI: InChI=1S/C23H24N4O3/c1-14(2)29-21-9-6-15(12-16(21)13-24)23-26-22(27-30-23)19-5-3-4-18-17(19)7-8-20(18)25-10-11-28/h3-6,9,12,14,20,25,28H,7-8,10-11H2,1-2H3/t20-/m0/s1
• Standard InChIKey: XRVDGNKRPOAQTN-FQEVSTJZSA-N
• SMILES: CC(C)OC1=C(C=C(C=C1)C2=NC(=NO2)C3=C4CCC(C4=CC=C3)NCCO)C#N
• Appearance: Solid powder
• Description: Ozanimod, also known as RPC1063, is a selective sphingosine 1 phosphate receptor modulators and methods which may be useful in the treatment of S1P1-​associated diseases.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >5 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: RPC1063; RPC-1063; RPC 1063; Ozanimod
• Reference: 1. Martinborough, Esther; Boehm, Marcus F.; Yeager, Adam Richard; Tamiya, Junko; Huang, Liming; Brahmachary, Enugurthi; Moorjani, Manisha; Timony, Gregg Alan; Brooks, Jennifer L.; Peach, Robert; et al. Selective sphingosine 1 phosphate receptor modulators and methods of chiral synthesis of aryl(indanyl)​oxadiazoles and their use in the treatment of S1P1-​associated diseases. PCT Int. Appl. (2011), WO 2011060392 A1 20110519.
• PubChem Compound: 52938427
• Last Modified: Nov 11 2021